methyl 4-cyano-3-(1H-pyrazol-1-yl)benzoate

• Molecular Formula: C12H9N3O2
• Molecular Weight: 227.22 g/mol
• IUPAC Name: methyl 4-cyano-3-pyrazol-1-ylbenzoate
• InChI: InChI=1S/C12H9N3O2/c1-17-12(16)9-3-4-10(8-13)11(7-9)15-6-2-5-14-15/h2-7H,1H3
• InChI Key: SUFSNHJFQVDCIE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)C#N)N2C=CC=N2

Description

Methyl 4-cyano-3-(1H-pyrazol-1-yl)benzoate is a useful research compound. Its molecular formula is C12H9N3O2 and its molecular weight is 227.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 4-cyano-3-fluorobenzoate (0.30 g) and 1H-pyrazole (0.14 g) were dissolved in N,N-dimethylformamide (10 ml). To the reaction solution, sodium hydride (0.10 g) was added under ice cooling while stirring the mixture, and the mixture was stirred for 30 min. After increasing the temperature to room temperature, the solution was further stirred for 2 hours. The reaction solution was diluted with water and extracted twice with ethyl acetate. The organic phases were combined, washed with water, and then dried over anhydrous sodium sulfate. The drying agent was removed by filtration, and the solvent was distilled off under reduced pressure to obtain a crude product, which was then purified by column chromatography to give methyl 4-cyano-3-(1H-pyrazol-1-yl)benzoate (0.28 g, yield 73%).